Cas no 2229208-99-3 (1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine)

• Product Name: 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
• CAS No: 2229208-99-3
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6267126
• PubChem ID: 165854488
• Update Time: 2025-10-24

1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
• 2229208-99-3
• EN300-1786941

• Inchi： 1S/C11H21N3/c1-6-14-9(3)10(8(2)13-14)7-11(4,5)12/h6-7,12H2,1-5H3
• InChI Key： YHHVCGILMGXBBK-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(C)=N1)CC(C)(C)N

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine

Introduction to 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine (CAS No. 2229208-99-3)

The compound 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine, identified by its CAS number 2229208-99-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of a pyrazole core, combined with an ethyl substituent at the 1-position and dimethyl groups at the 3 and 5 positions, contributes to its distinct chemical profile. The amine functionality at the 4-position further enhances its potential as a pharmacophore, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the versatility of pyrazole derivatives in medicinal chemistry. Pyrazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of substituents in 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine not only influences its electronic properties but also affects its interactions with biological targets. This compound has been investigated for its potential role in treating inflammatory diseases, neurodegenerative disorders, and other metabolic conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the pyrazole ring and introduce the desired substituents. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine is its potential as a lead compound for further drug development. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with enhanced potency and selectivity. These efforts have led to the discovery of novel analogs that exhibit improved pharmacokinetic profiles, reducing side effects while maintaining therapeutic efficacy.

The compound's structural features also make it an attractive scaffold for exploring new chemical space. By modifying the pyrazole core or introducing additional functional groups, chemists can generate libraries of compounds with diverse biological activities. This approach is particularly valuable in addressing complex diseases that require multifaceted therapeutic strategies.

In clinical research, 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine has been tested in preclinical models to evaluate its safety and efficacy. Preliminary results suggest that it exhibits moderate solubility and good oral bioavailability, which are critical factors for drug development. Additionally, its metabolic stability has been assessed through in vitro studies, providing insights into its potential pharmacokinetic behavior in vivo.

The future of this compound lies in its integration into larger research programs aimed at developing new treatments for human diseases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-ylyl)-2-methylpropanaline (CAS No. 222920899) will play a pivotal role in shaping the next generation of therapeutics.

Moreover, the environmental impact of synthesizing this compound has been a point of consideration in recent years. Green chemistry principles have been applied to optimize synthetic routes, reducing waste and minimizing energy consumption. These sustainable practices not only lower costs but also align with global efforts to promote environmental responsibility in chemical manufacturing.

In conclusion, 1-(1 ethyl 35 dimethyl 1H pyrazol 4 yl) 2 methylpropanaline (CAS No 222920899) represents a promising candidate for pharmaceutical innovation. Its unique structural features and biological potential make it a valuable asset in drug discovery programs. As research progresses, this compound will continue to contribute to advancements in medicinal chemistry, offering hope for new treatments that address unmet medical needs.